Cas no 2138122-17-3 (Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl-)

• Product Name: Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl-
• CAS No: 2138122-17-3
• MF: C₉H₁₁Br₂NO₂S
• MW: 357.062139749527
• CID: 5288122
• PubChem ID: 165446487
• Update Time: 2025-07-19

Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl-
• 2138122-17-3
• EN300-680250
• 1-(2,4-dibromophenyl)-N-methylethane-1-sulfonamide

• Inchi： 1S/C9H11Br2NO2S/c1-6(15(13,14)12-2)8-4-3-7(10)5-9(8)11/h3-6,12H,1-2H3
• InChI Key： IHAOCLKMGFXVIV-UHFFFAOYSA-N
• SMILES： C1(C(C)S(NC)(=O)=O)=CC=C(Br)C=C1Br

Computed Properties

• Exact Mass: 356.88568g/mol
• Monoisotopic Mass: 354.88772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.770±0.06 g/cm3(Predicted)
• Boiling Point: 426.3±55.0 °C(Predicted)
• pka: 10.88±0.40(Predicted)

Additional information on Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl-

Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- (CAS No. 2138122-17-3): An Overview

Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- (CAS No. 2138122-17-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two bromine atoms and a sulfonamide group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- is C₉H₁₀Br₂N₂O₂S, and its molecular weight is approximately 356.04 g/mol. The compound's structure can be represented as:

The synthesis of Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- typically involves multi-step reactions starting from readily available precursors. One common approach involves the bromination of a substituted benzene ring followed by the introduction of the sulfonamide group through nucleophilic substitution or other chemical transformations. The final step often involves the methylation of the amine and sulfonamide functionalities to achieve the desired compound.

In terms of its physical properties, Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various experimental conditions in both laboratory and industrial settings.

The biological activity of Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. In particular, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- effectively reduced inflammation in animal models of arthritis. The compound was found to inhibit COX-2 activity without significantly affecting COX-1 activity, thereby minimizing potential side effects associated with non-selective COX inhibitors such as aspirin and ibuprofen.

In addition to its anti-inflammatory properties, Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- has also shown promise as an antitumor agent. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to downregulate the expression of Bcl-2 proteins and upregulate pro-apoptotic factors such as Bax and Bak.

The pharmacokinetic profile of Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- has been evaluated in preclinical studies using both in vitro and in vivo models. These studies have shown that the compound is rapidly absorbed following oral administration and has a moderate half-life in plasma. However, further research is needed to optimize its bioavailability and reduce potential metabolic liabilities.

Clinical trials are currently underway to assess the safety and efficacy of Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential for treating inflammatory diseases and cancer.

In conclusion, Benzenemethanesulfonamide, 2,4-dibromo-N,α-dimethyl- (CAS No. 2138122-17-3) represents a promising lead compound for the development of novel therapeutic agents. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.